Cas no 2682097-28-3 ((S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride)

• Product Name: (S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride
• CAS No: 2682097-28-3
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• CID: 5085578
• PubChem ID: 154581982
• Update Time: 2025-10-30

(S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• BS-45931
• (1S)-1-(2-Chloro-4-methylphenyl)ethylamine HCl
• (1S)-1-(2-chloro-4-methylphenyl)ethanamine hydrochloride
• (1S)-1-(2-chloro-4-methylphenyl)ethanamine;hydrochloride
• 2682097-28-3
• D81617
• (S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C9H12ClN.ClH/c1-6-3-4-8(7(2)11)9(10)5-6;/h3-5,7H,11H2,1-2H3;1H/t7-;/m0./s1
• InChI Key： YXNZNPGAVQTLAJ-FJXQXJEOSA-N
• SMILES： [C@H](C1C=CC(C)=CC=1Cl)(N)C.Cl

Computed Properties

• Exact Mass: 205.0425048g/mol
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride

(S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride (CAS No. 2682097-28-3): An Overview of a Promising Chiral Amine in Pharmaceutical Research

(S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride (CAS No. 2682097-28-3) is a chiral amine compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its potential applications in drug discovery and development. This compound, characterized by its unique chiral center and substituted phenyl group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of (S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride is composed of a substituted phenyl ring with a chlorine and methyl group, attached to an ethylamine moiety. The presence of the chiral center at the carbon atom adjacent to the amine group imparts enantiomeric specificity, which is crucial for many biological processes. The hydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of (S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising activity as a modulator of neurotransmitter systems. Specifically, it has been found to interact with serotonin and dopamine receptors, which are key targets in conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, (S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of (S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its oral bioavailability is high, and it has a relatively long half-life, allowing for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, (S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride is also used as an important intermediate in the synthesis of other pharmaceutical compounds. Its chiral nature makes it a valuable building block for creating enantiomerically pure drugs, which are often more effective and have fewer side effects compared to their racemic counterparts.

In conclusion, (S)-1-(2-Chloro-4-methylphenyl)ethan-1-amine hydrochloride (CAS No. 2682097-28-3) is a versatile and promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an exciting candidate for further investigation and clinical development.